Cas no 1201-31-6 (2,3,4,5-Tetrafluorobenzoic acid)

2,3,4,5-Tetrafluorobenzoic acid Properties

Names and Identifiers

• 2,3,4,5-Tetrafluorobenzoic acid
• 2,3,4,5-TETRAFLUORO BENZOIC ACI
• 2,3,4,5-Tetrafluorob
• 2,3,3',4',5,5',6-HEPTACHLOROBIPHENYL
• 2-H-C6F4COOH
• 3,4,5,6-tetrafluorobenzoic acid
• F0293-0125
• NSC 168728
• 2,3,4,5-Tetrafluorobenzoicacid
• 2,3,4,5-tetrafluoro benzoic acid
• Benzoic acid, tetrafluoro-
• SFKRXQKJTIYUAG-UHFFFAOYSA-N
• Benzoic acid, 2,3,4,5-tetrafluoro-
• Tetrafluorobenzoic acid
• NSC168728
• PubChem1350
• KSC174O7D
• SFKRXQKJTIYUAG-UHFFFAOYSA-
• 2,3,4,5-tetrafluorbenzoic acid
• 2,3,4,5-tetrafluoro-benzoic acid
• 2,3,4,5-?Tetrafluorobenzoic acid
• tetrafluoro(2,3,4,5-)benzoic acid
• SBB06372
• 2,3,4,5-Tetrafluorobenzoic;2,3,4,5-Tetrafluorobenzoicacid
• J-506850
• AS-10827
• SCHEMBL503374
• MFCD00009613
• 2,3,4,5-Tetrafluorobenzoic acid, 99%
• DTXSID80304992
• AC-10648
• AM20060904
• NS00020375
• CS-0092457
• EN300-00084
• FT-0609343
• 1201-31-6
• A20446
• Z56896348
• T1395
• D70864
• InChI=1/C7H2F4O2/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H,(H,12,13)
• AKOS001042135
• NSC-168728
• SY004714
• DTXCID20256123
• 2,3,4,5-tetra FBA
• DB-049808
• +Expand

• MDL： MFCD00009613
• InChIKey： SFKRXQKJTIYUAG-UHFFFAOYSA-N
• Inchi： 1S/C7H2F4O2/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H,(H,12,13)
• SMILES： FC1=C(C(=C(C([H])=C1C(=O)O[H])F)F)F
• BRN： 2052670

Computed Properties

• Exact Mass: 193.99900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 193.999
• Heavy Atom Count: 13
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.94120
• PSA: 37.30000
• Boiling Point: 239.2°Cat760mmHg
• Melting Point: 86.0 to 89.0 deg-C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 98.5℃
• Color/Form: White needle like crystals.
• Solubility: Not determined
• Density: 1.5165 (estimate)

2,3,4,5-Tetrafluorobenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2,3,4,5-Tetrafluorobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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